4-{[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}pyridine

• IUPAC Name: [4-(1-ethylimidazol-2-yl)piperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H20N4O/c1-2-19-12-9-18-15(19)13-5-10-20(11-6-13)16(21)14-3-7-17-8-4-14/h3-4,7-9,12-13H,2,5-6,10-11H2,1H3
• InChI Key: CCPNMZIFWSTTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=NC=C3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

4-{[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}pyridine is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 284.16371127 g/mol and the complexity rating of the compound is 348. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

A series of benzo[4,5]imidazo[1,2-a]pyridine derivatives were synthesized using a process that involves 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and ethyl 2,4-dioxo-4-arylbutanoate derivatives in the presence of piperidine. This method produced the products in good to excellent yields, showcasing the compound's role in facilitating efficient chemical synthesis processes (Goli-Garmroodi et al., 2015).

Catalysis and Organic Synthesis

The compound has been implicated in Cu-catalyzed synthesis methods, particularly in the formation of 3-formyl imidazo[1,2-a]pyridines. This synthesis route benefits from the use of ethyl tertiary amines as carbon sources, highlighting a novel activation mode that involves selective cleavage of C-C and C-N bonds, indicating the compound's utility in innovative catalytic processes (Rao, Mai, & Song, 2017).

Lithium-Oxygen Battery Research

Research into room temperature ionic liquids (RTILs) for lithium-oxygen (Li–O2) batteries has involved imidazolium, pyrrolidinium, and piperidinium compounds. These studies have assessed key parameters such as thermal stability, ionic conductivity, and viscosity, with the aim of improving the electrolyte properties of Li–O2 batteries. This research points to the broader applications of similar compounds in advancing energy storage technologies (Knipping et al., 2018).

Sensing and Detection Technologies

The development of novel fluorescence sensors for hydrazine based on pyrazole formation reactions has utilized imidazo[1,2-a]pyridine derivatives. These sensors enable selective detection of hydrazine in the presence of common small molecules, metal ions, and anions, illustrating the compound's potential in creating sensitive and selective detection methods (Li et al., 2018).